5,7-Dichloro-8-methoxyquinoline-3-carbohydrazide

• CAS No.: 648897-25-0
• Molecular Formula: C11H9Cl2N3O2
• Molecular Weight: 286.11 g/mol
• IUPAC Name: 5,7-dichloro-8-methoxyquinoline-3-carbohydrazide
• InChI: InChI=1S/C11H9Cl2N3O2/c1-18-10-8(13)3-7(12)6-2-5(11(17)16-14)4-15-9(6)10/h2-4H,14H2,1H3,(H,16,17)
• InChI Key: RFXHRKHFMQYPCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C2=C1N=CC(=C2)C(=O)NN)Cl)Cl

Description

5,7-Dichloro-8-methoxyquinoline-3-carbohydrazide is a useful research compound. Its molecular formula is C11H9Cl2N3O2 and its molecular weight is 286.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5,7-dichloro-8-methoxy-quinoline-3-carboxylic acid ethyl ester 27 (404 mg, 1.35 mmol) and hydrazine monohydrate (1.0 g) in ethanol (10 ml) was heated under reflux for 5 hours. Upon cooling, a white crystalline solid was deposited. This was isolated via filtration, washed with ethanol, and dried, yielding the hydrazide 28 (307 mg, 80%) as a white solid. 1H-NMR (DMSO-d6, 400 MHz): δ 10.32 (br, 1H), 9.33 (d, J=2.4, 1H), 8.89 (d, J=2.4, 1H), 8.02 (s, 1H), 4.66 (br, 2H), 4.06 (s, 3H).